Cas no 6970-22-5 (1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(4-methylphenyl)diazenyl]-, sodium salt (1:2))

• Product Name: 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(4-methylphenyl)diazenyl]-, sodium salt (1:2)
• CAS No: 6970-22-5
• MF: C₁₇H₁₄N₂NaO₇S₂
• MW: 445.422032833099
• CID: 527405
• PubChem ID: 135421996
• Update Time: 2025-04-19

1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(4-methylphenyl)diazenyl]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(4-methylphenyl)diazenyl]-, sodium salt (1:2)
• sodium,(8Z)-8-[(4-methylphenyl)hydrazinylidene]-7-oxonaphthalene-1,3-disulfonic acid
• NSC45561
• NSC-45561
• sodium;(8Z)-8-[(4-methylphenyl)hydrazinylidene]-7-oxonaphthalene-1,3-disulfonic acid
• DTXSID00714099
• 6970-22-5

• Inchi： 1S/C17H14N2O7S2.Na/c1-10-2-5-12(6-3-10)18-19-17-14(20)7-4-11-8-13(27(21,22)23)9-15(16(11)17)28(24,25)26;/h2-9,20H,1H3,(H,21,22,23)(H,24,25,26);/q;+1/b19-18+;
• InChI Key： CHUHDIFTHJSSHO-LTRPLHCISA-N
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C=CC(C)=CC=1)O)S(=O)(=O)O)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 422.02432
• Monoisotopic Mass: 445.014012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 875
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 167

Experimental Properties

• Density: 1.61
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.701
• PSA: 150.2
• LogP: 5.92420